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Compound of Interest

Compound Name: Aclonifen-d5

Cat. No.: B12420702 Get Quote

Essential Safety and Logistical Information for the Disposal of Aclonifen-d5

Aclonifen-d5, a deuterated analog of the diphenyl ether herbicide Aclonifen, requires careful

handling and disposal due to its potential hazards. As a chlorinated nitroaromatic compound, it

is imperative that researchers, scientists, and drug development professionals adhere to strict

safety protocols to minimize environmental contamination and ensure personal safety. The

primary and most recommended method for the disposal of Aclonifen-d5 is through a licensed

hazardous waste disposal company. In-laboratory chemical neutralization is not advised

without specialized equipment and a thoroughly validated protocol, as improper treatment can

lead to the generation of other hazardous byproducts.

Immediate Safety and Handling Procedures
Before proceeding with any disposal-related activities, it is crucial to consult the Safety Data

Sheet (SDS) for Aclonifen-d5. Always handle the compound in a well-ventilated area,

preferably within a laboratory fume hood, to avoid inhalation of dust or vapors.[1] Personal

Protective Equipment (PPE) is mandatory and should include chemical-resistant gloves, safety

glasses with side-shields, and a lab coat.[1]

In the event of a spill, the area should be evacuated, and the spread of the material should be

contained. The spilled solid should be carefully swept up to avoid dust generation and placed

into a clearly labeled, sealed container for hazardous waste.[1] Do not allow the chemical to

enter drains or waterways, as it is very toxic to aquatic life.[2]
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Waste Characterization and Segregation
All waste containing Aclonifen-d5, including contaminated lab supplies (e.g., pipette tips,

weighing boats, gloves), excess material, and solutions, must be treated as hazardous waste.

This waste must be segregated from non-hazardous laboratory trash and other chemical waste

streams to prevent accidental reactions.

Step-by-Step Disposal Protocol
The following procedure outlines the standard operational steps for the disposal of Aclonifen-
d5 waste in a laboratory setting:

Waste Collection: Carefully transfer all Aclonifen-d5 waste into a designated hazardous

waste container. This container must be in good condition, compatible with the chemical, and

have a secure, tight-fitting lid.

Container Labeling: The waste container must be clearly and accurately labeled. The label

should include:

The words "Hazardous Waste"

The full chemical name: "Aclonifen-d5"

The CAS number (if available for the deuterated form) and the unlabeled CAS number:

74070-46-5[1]

The hazard characteristics (e.g., Toxic, Environmental Hazard)

The date when the first waste was added to the container.

Temporary Storage: Store the sealed and labeled waste container in a designated, secure

hazardous waste accumulation area. This area should be well-ventilated and away from

incompatible materials. Adhere to your institution's and local regulations regarding the

maximum allowable storage time for hazardous waste.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) department or a certified hazardous waste disposal company to arrange for the

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12420702?utm_src=pdf-body
https://www.benchchem.com/product/b12420702?utm_src=pdf-body
https://www.benchchem.com/product/b12420702?utm_src=pdf-body
https://www.benchchem.com/product/b12420702?utm_src=pdf-body
https://www.benchchem.com/product/b12420702?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37330060/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pickup and proper disposal of the Aclonifen-d5 waste. Provide them with the complete

chemical name and any available safety information.

Documentation: Maintain meticulous records of the waste disposal process. This

documentation should include the chemical name, quantity of waste, the date of pickup, and

the name of the licensed disposal company.

Quantitative Data Summary
The following table summarizes key quantitative data related to Aclonifen and its deuterated

form, which is essential for proper handling and waste profiling.

Property Value Source

Molecular Formula C₁₂H₄D₅ClN₂O₃

Molecular Weight ~269.7 g/mol

Oral LD50 (Rat, unlabeled) > 6,500 mg/kg

Dermal LD50 (Rat, unlabeled) > 5,000 mg/kg

Storage Temperature Room Temperature

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Aclonifen-d5,

from waste generation to final disposal.
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Caption: Logical workflow for the safe disposal of Aclonifen-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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